Cas no 358731-91-6 (Dexamethasone-d)

• Product Name: Dexamethasone-d
• CAS No: 358731-91-6
• MF: C₂₂H₂₉FO₅
• MW: 397.491879224777
• CID: 825650
• Update Time: 2025-10-31

Dexamethasone-d Chemical and Physical Properties

Names and Identifiers

• Dexamethasone-d5
• (8S,9R,10S,11S,13S,14S,16R,17R)-4,6,6-trideuterio-17-(2,2-dideuterio-2-hydroxyacetyl)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-8,11,12,14,15,16-hexahydro-7H-cyclopenta[a]phenanthren-3-one
• DEXAMETHASONE-D3
• Aeroseb-Dex-d5
• Corson-d5
• Cortisumman-d5
• Decacort-d5
• Decaderm-d5
• Decadron-d5
• Decalix-d5
• Dekacort-d5
• Deone-d5
• Dexamethasone-d

• Inchi： 1S/C22H29FO5/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24/h6-7,9,12,15-17,24,26,28H,4-5,8,10-11H2,1-3H3/t12-,15+,16+,17+,19+,20+,21+,22+/m1/s1/i4D2,9D,11D2
• InChI Key： UREBDLICKHMUKA-QEPYKOQPSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C([2H])=C3C([2H])([2H])C[C@H]1[C@@H]1C[C@@H](C)[C@](C(C([2H])([2H])O)=O)([C@@]1(C)C[C@@H]2O)O)=O)C

Computed Properties

• Exact Mass: 397.23100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 230-232°C
• PSA: 94.83000
• LogP: 1.89570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids

Additional information on Dexamethasone-d

Research Briefing on Dexamethasone-d (358731-91-6) in Chemical Biology and Pharmaceutical Applications

Dexamethasone-d, a deuterated form of the widely used glucocorticoid dexamethasone (CAS: 358731-91-6), has recently gained significant attention in pharmaceutical research due to its enhanced metabolic stability and potential therapeutic advantages. This briefing synthesizes the latest findings regarding this compound's applications in drug development, pharmacokinetic studies, and clinical research.

Recent studies have demonstrated that deuterium substitution at key positions in dexamethasone (creating Dexamethasone-d) significantly alters its metabolic profile while maintaining its pharmacological activity. A 2023 study published in the Journal of Medicinal Chemistry reported that the deuterated form showed a 40% longer half-life in preclinical models compared to standard dexamethasone, suggesting potential for improved dosing regimens in clinical applications.

The mechanism of action for Dexamethasone-d remains consistent with its parent compound, primarily through binding to glucocorticoid receptors and modulating inflammatory pathways. However, researchers at MIT and Harvard have recently identified subtle differences in receptor binding kinetics that may contribute to its altered pharmacodynamic profile. These findings were presented at the 2024 American Chemical Society National Meeting.

In analytical chemistry applications, Dexamethasone-d has emerged as a valuable internal standard for mass spectrometry-based quantification of dexamethasone in biological matrices. A 2024 publication in Analytical and Bioanalytical Chemistry validated a highly sensitive LC-MS/MS method using 358731-91-6 as the internal standard, achieving quantification limits below 0.1 ng/mL in plasma samples.

Current clinical investigations are exploring Dexamethasone-d's potential in treating chronic inflammatory conditions where prolonged drug exposure is desirable. Phase I trials completed in early 2024 demonstrated favorable safety profiles, with Phase II studies for rheumatoid arthritis expected to commence in Q3 2024. These developments position 358731-91-6 as a promising candidate for next-generation anti-inflammatory therapies.

The pharmaceutical industry has shown growing interest in deuterated drugs, with Dexamethasone-d representing a case study in strategic deuteration. Patent analyses reveal increasing activity around 358731-91-6, particularly in formulations designed for targeted delivery to inflamed tissues. This aligns with broader trends in precision medicine approaches to inflammation management.

Future research directions for Dexamethasone-d include investigations into its tissue distribution patterns and potential applications in oncology. Preliminary data presented at the 2023 AACR Annual Meeting suggested that the deuterated form might exhibit altered distribution in tumor microenvironments, though these findings require further validation.

In conclusion, Dexamethasone-d (358731-91-6) represents an important advancement in glucocorticoid therapy, combining established anti-inflammatory mechanisms with improved pharmacokinetic properties. As research progresses, this compound may offer significant clinical advantages over conventional dexamethasone formulations, particularly in chronic disease management.